Cas no 2580240-41-9 (ethyl (3-aminobutyl)carbamoylformate)

• Product Name: ethyl (3-aminobutyl)carbamoylformate
• CAS No: 2580240-41-9
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• CID: 5664509
• PubChem ID: 165895902
• Update Time: 2025-05-25

ethyl (3-aminobutyl)carbamoylformate Chemical and Physical Properties

Names and Identifiers

• EN300-27733355
• 2580240-41-9
• ethyl [(3-aminobutyl)carbamoyl]formate
• ethyl (3-aminobutyl)carbamoylformate

• Inchi： 1S/C8H16N2O3/c1-3-13-8(12)7(11)10-5-4-6(2)9/h6H,3-5,9H2,1-2H3,(H,10,11)
• InChI Key： CGTAPBUJSCEZAV-UHFFFAOYSA-N
• SMILES： O(CC)C(C(NCCC(C)N)=O)=O

Computed Properties

• Exact Mass: 188.11609238g/mol
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 81.4Ų

Additional information on ethyl (3-aminobutyl)carbamoylformate

Comprehensive Overview of Ethyl (3-aminobutyl)carbamoylformate (CAS No. 2580240-41-9): Properties, Applications, and Industry Insights

Ethyl (3-aminobutyl)carbamoylformate (CAS No. 2580240-41-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique molecular structure and versatile applications. This carbamate derivative features an ethyl ester group linked to a 3-aminobutyl side chain, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential in drug development, particularly for targeted therapies and bioactive molecule synthesis.

The compound's CAS number 2580240-41-9 serves as a critical identifier in regulatory and safety documentation, ensuring precise communication across global supply chains. Its molecular formula and weight align with requirements for high-purity intermediates used in peptide coupling reactions and prodrug design. Recent studies highlight its role in optimizing drug bioavailability, a key concern in modern pharmaceutical formulation strategies addressing patient compliance challenges.

Innovative applications of ethyl (3-aminobutyl)carbamoylformate extend to bioconjugation techniques, where its amine-reactive properties enable precise modifications of biomolecules. This aligns with current trends in precision medicine and diagnostic agent development. The compound's stability under physiological conditions makes it particularly valuable for creating sustained-release formulations, addressing growing demand for long-acting therapeutics in chronic disease management.

Quality control protocols for CAS 2580240-41-9 emphasize HPLC purity verification and residual solvent analysis, reflecting industry standards for GMP-compliant intermediates. Its storage conditions typically recommend controlled environments to maintain stability, with suppliers providing detailed certificates of analysis to support research reproducibility. These practices respond to increasing regulatory scrutiny on traceability in pharmaceutical manufacturing.

Emerging research explores the compound's potential in neurological drug discovery, leveraging its ability to cross the blood-brain barrier. This application addresses the urgent need for novel CNS therapeutics in treating neurodegenerative disorders. Additionally, its modifiable functional groups offer opportunities in structure-activity relationship studies, supporting rational drug design approaches that dominate contemporary medicinal chemistry workflows.

From an industrial perspective, ethyl (3-aminobutyl)carbamoylformate represents a growing segment of the fine chemicals market, with manufacturers optimizing synthetic routes to improve yield and sustainability. The compound's compatibility with green chemistry principles responds to increasing environmental concerns in pharmaceutical production. Recent process innovations focus on catalytic methods and waste reduction strategies, aligning with global ESG initiatives in chemical manufacturing.

The analytical characterization of CAS 2580240-41-9 typically involves advanced techniques including NMR spectroscopy, mass spectrometry, and FTIR analysis. These methods provide comprehensive structural confirmation essential for quality assurance in research and production settings. The compound's spectral data has become increasingly valuable for computational chemists developing predictive models for molecular properties.

Supply chain dynamics for this specialty chemical reflect broader trends in the pharmaceutical ingredients sector, with emphasis on reliable sourcing and regulatory documentation. The growing adoption of blockchain technology for material traceability is beginning to impact how research chemicals like ethyl (3-aminobutyl)carbamoylformate are tracked through distribution networks. This evolution addresses increasing demands for supply chain transparency in life sciences industries.

Future prospects for 2580240-41-9 include potential applications in biodegradable materials and smart drug delivery systems, areas experiencing rapid growth due to healthcare sustainability initiatives. Its chemical versatility positions it as a candidate for developing stimuli-responsive compounds, particularly in theranostic applications combining therapeutic and diagnostic functions. These directions reflect the compound's alignment with cutting-edge convergent technologies in medical science.